molecular formula C19H21ClN2O2S B11017317 1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine

1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine

Cat. No.: B11017317
M. Wt: 376.9 g/mol
InChI Key: KQKLHZNPSHODJI-UHFFFAOYSA-N
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Description

    1-(3-Chlorophenyl)-4-[2-methoxy-4-(methylsulfanyl)benzoyl]piperazine: , often referred to as , is a piperazine derivative.

  • Its chemical formula is C₁₈H₂₀ClN₂O₃S, and it exhibits a complex arrangement of functional groups.
  • The compound’s structure combines a piperazine ring, a chlorophenyl group, a methoxybenzoyl group, and a methylsulfanyl substituent.
  • Preparation Methods

      Synthetic Routes:

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      Industrial Production:

  • Chemical Reactions Analysis

      Common Reagents and Conditions:

      Major Products:

  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

      Targets and Pathways:

  • Comparison with Similar Compounds

      Similar Compounds:

    : Example reference. : Another reference. : Yet another reference.

    Properties

    Molecular Formula

    C19H21ClN2O2S

    Molecular Weight

    376.9 g/mol

    IUPAC Name

    [4-(3-chlorophenyl)piperazin-1-yl]-(2-methoxy-4-methylsulfanylphenyl)methanone

    InChI

    InChI=1S/C19H21ClN2O2S/c1-24-18-13-16(25-2)6-7-17(18)19(23)22-10-8-21(9-11-22)15-5-3-4-14(20)12-15/h3-7,12-13H,8-11H2,1-2H3

    InChI Key

    KQKLHZNPSHODJI-UHFFFAOYSA-N

    Canonical SMILES

    COC1=C(C=CC(=C1)SC)C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl

    Origin of Product

    United States

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